Cas no 80367-94-8 ( )

  structure
  structure
Product Name: 
CAS No:80367-94-8
MF:C15H20O2
MW:232.318104743958
CID:985524
PubChem ID:327378
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • alantolactone
    • 1407-14-3
    • Helenine?
    • NSC302289
    • SR-01000314259-1
    • AKOS000635321
    • SCHEMBL15944429
    • NSC-302289
    • BAS 00674051
    • LS-14417
    • EINECS 215-803-3
    • DTXSID20871754
    • 5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[][1]benzouran-2-one
    • (+)-Alantolactone
    • CHEBI:177830
    • Alantic anhydride
    • 5,8a-Dimethyl-3-methylidene-3a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(3H)-one
    • BOHLMANN K2631
    • FT-0653947
    • A830281
    • Putative_Alantolactone
    • PXOYOCNNSUAQNS-UHFFFAOYSA-N
    • NS00043300
    • 80367-94-8
    • NCI60_002544
    • 5,8a-dimethyl-3-methylene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f]benzofuran-2-one
    • (3aR,5S,8aR,9aR)-5,8a-Dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzoxol-2-one
    • SR-01000314259
    • CHEMBL8831
    • 5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
    • Alantolacetone
    • SR-01000314259-2
    •  
    • Inchi: 1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h7,9,11,13H,2,4-6,8H2,1,3H3
    • InChI Key: PXOYOCNNSUAQNS-UHFFFAOYSA-N
    • SMILES: O1C(C(=C)C2C=C3C(C)CCCC3(C)CC12)=O

Computed Properties

  • Exact Mass: 232.146329876g/mol
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • LogP: 3.38
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